Cas no 918817-90-0 (2-(Butylamino)hexadecanoic acid)

2-(Butylamino)hexadecanoic acid structure
918817-90-0 structure
Product Name:2-(Butylamino)hexadecanoic acid
CAS No:918817-90-0
MF:C20H41NO2
MW:327.545046567917
CID:770359
Update Time:2023-08-03

2-(Butylamino)hexadecanoic acid Chemical and Physical Properties

Names and Identifiers

    • Hexadecanoic acid, 2-(butylamino)-
    • 2-(butylamino)hexadecanoic acid
    • 2-(Butylamino)hexadecanoic acid
    • Inchi: 1S/C20H41NO2/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-19(20(22)23)21-18-6-4-2/h19,21H,3-18H2,1-2H3,(H,22,23)
    • InChI Key: ZCZITWAXBDPDET-UHFFFAOYSA-N
    • SMILES: OC(C(CCCCCCCCCCCCCC)NCCCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 18
  • Complexity: 256
  • Topological Polar Surface Area: 49.3
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